Cas no 610-99-1 (2'-Hydroxypropiophenone)

• Product Name: 2'-Hydroxypropiophenone
• CAS No: 610-99-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD00002220
• CID: 38836
• PubChem ID: 69133
• Update Time: 2025-06-11

2'-Hydroxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxypropiophenone
• 1-(2-hydroxyphenyl)propan-1-one
• 2`-Hydroxypropiophenone
• 2‘-Hydroxypropiophenone
• 2-Hydroxypropiophenone
• o-Hydroxypropiophenone
• Ethyl 2-Hydroxyphenyl Ketone
• Propiophenone,2'-hydroxy- (7CI,8CI)
• Propiophenone, o-hydroxy- (3CI)
• 1-(2-Hydroxyphenyl)-1-propanone
• 2-Hydroxyphenyl ethyl ketone
• 2-Propionylphenol
• Ethylo-hydroxyphenyl ketone
• NSC 3785
• o-Propiophenol
• 1-Propanone, 1-(2-hydroxyphenyl)-
• Propiophenone, 2'-hydroxy-
• ZGH9CA1BFI
• ortho-Hydroxypropiophenone
• KDUWXMIHHIVXER-UHFFFAOYSA-N
• 1-Propanone,1-(2-hydroxyphenyl)-
• 2 -Hydroxypropiophenone
• NSC3785
• 2-(Propionyl)phenol
• PubChem21422
• 2'-hydroxy-propiophenone
• 2\\'-Hydroxypropiophenone
• Propiophenone, o-hydroxy-
• AI311684
• EC 210-244-1
• AKOS000121339
• SCHEMBL111675
• AI311684AI3-11684
• F1908-0078
• 1-(2-Hydroxy-phenyl)-propan-1-one
• 2'-Hydroxypropiophenone, 97%
• DTXSID90209868
• Z56969334
• AI3-11684
• (3-Isothiocyanatopropoxy)benzene
• NS00003335
• AC8486
• EINECS 210-244-1
• MFCD00002220
• CHEBI:192968
• NSC-3785
• UNII-ZGH9CA1BFI
• 1-(2-Hydroxyphenyl)-1-propanone #
• CS-0064037
• InChI=1/C9H10O2/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,11H,2H2,1H
• 1-(2-HYDROXYPHENYL)-PROPANONE (2-HYDROXY-PROPIOPHENONE)
• 2?-HYDROXYPROPIOPHENONE
• 2 inverted exclamation mark -Hydroxypropiophenone
• H0298
• FT-0612634
• W-105197
• CHEMBL151116
• SY015244
• 610-99-1
• AC-10642
• AS-12054
• AI3 11684
• EN300-17641
• DTXCID40132359
• STL163409
• BBL011846
• FH71327
• 210-244-1

• MDL： MFCD00002220
• Inchi： 1S/C9H10O2/c1-2-8(10)7-5-3-4-6-9(7)11/h3-6,11H,2H2,1H3
• InChI Key： KDUWXMIHHIVXER-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(CC)=O
• BRN： 1860264

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Density: 1.094 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 150°C/80mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.548(lit.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 37.30000
• LogP: 1.98490

2'-Hydroxypropiophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2'-Hydroxypropiophenone

Recent Advances in the Study of 2'-Hydroxypropiophenone (CAS: 610-99-1) in Chemical Biology and Pharmaceutical Research

2'-Hydroxypropiophenone (CAS: 610-99-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This aromatic ketone, characterized by a hydroxyl group at the 2' position of the propiophenone scaffold, has been explored for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of research involving 2'-Hydroxypropiophenone is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel benzofuran derivatives, which exhibited potent inhibitory effects against several cancer cell lines. The study highlighted the compound's versatility as a building block in medicinal chemistry, owing to its reactive hydroxyl and carbonyl functional groups.

In addition to its synthetic applications, 2'-Hydroxypropiophenone has been investigated for its direct biological effects. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound possesses notable antioxidant activity, scavenging free radicals and reducing oxidative stress in neuronal cells. These findings suggest its potential as a neuroprotective agent, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement in the study of 2'-Hydroxypropiophenone is its application in drug delivery systems. Researchers have explored its incorporation into polymeric nanoparticles to enhance the solubility and bioavailability of poorly water-soluble drugs. A 2024 study in the International Journal of Pharmaceutics reported the successful development of a 2'-Hydroxypropiophenone-based nanocarrier system, which improved the targeted delivery of anticancer drugs to tumor sites while minimizing off-target effects.

Despite these promising developments, challenges remain in the clinical translation of 2'-Hydroxypropiophenone-based therapies. Issues such as metabolic stability, toxicity profiles, and scalability of synthesis need to be addressed in future research. Nevertheless, the compound's multifaceted applications in chemical biology and pharmaceutical research underscore its potential as a valuable tool in drug discovery and development.

In conclusion, recent studies on 2'-Hydroxypropiophenone (CAS: 610-99-1) have expanded our understanding of its chemical and biological properties, paving the way for innovative therapeutic strategies. Ongoing research efforts are expected to further unlock its potential, offering new avenues for the treatment of various diseases.